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A Comparative Environmental Impact Analysis:
Sodium-lon vs. Lead-Acid Batteries

A detailed guide for researchers and scientists on the lifecycle environmental performance of
two key battery chemistries, supported by quantitative data and experimental methodologies.

The escalating demand for energy storage solutions has intensified the scrutiny of the
environmental credentials of different battery technologies. This guide provides a
comprehensive comparison of the environmental impact of sodium-ion (SIB) and lead-acid
(LAB) batteries, covering the entire lifecycle from raw material extraction to recycling and
disposal. This analysis is intended to inform researchers, scientists, and professionals in drug
development and other data-intensive fields where sustainable practices are increasingly
critical.

Quantitative Environmental Impact Comparison

The following table summarizes the key environmental impact indicators for sodium-ion and
lead-acid batteries based on Life Cycle Assessment (LCA) studies. It is important to note that
the values presented are derived from different studies with potentially varying scopes, system
boundaries, and functional units. Therefore, they should be considered indicative rather than
absolute, direct comparisons.
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Environmental
Impact Category

Sodium-lon Battery

(SIB)

Lead-Acid Battery
(LAB)

Key
Considerations &
Data Sources

Global Warming
Potential (GWP) (kg
CO:2 eq. / kwh)

60 - 100+

67.7 -102

SIB data is largely
prospective and
depends heavily on
the electricity mix
used in
manufacturing.[1] LAB
data shows significant
variation based on the
inclusion of recycling
and the specific
manufacturing
technology.[2][3]

Acidification Potential
(AP) (kg SOz eq. /
kWh)

Data not consistently
available in

comparative studies.

0.56-0.94

The production of
sulfuric acid for LABs
is a significant
contributor to
acidification.[2][4][5]
Data for SIBs is less

mature.

Eutrophication
Potential (EP) (kg
PO43~ eq. / kWh)

Data not consistently
available in

comparative studies.

Data not consistently
available in

comparative studies.

This is a less
commonly reported
metric in the reviewed
battery LCAs.

Mineral Resource

Scarcity

Significantly lower
than cobalt and
lithium-based

batteries.

Moderate; relies on

lead, a finite resource.

SIBs utilize abundant
and widely distributed
raw materials like
sodium.[6][7] Lead
mining has significant
environmental and
health impacts.[4][5]

[8]
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Sodium extraction
from seawater is less
Lower in raw material Significant water use water-intensive than
Water Consumption extraction compared in mining and lithium extraction from
to lithium-ion. processing. brines. Lead mining
can lead to water
pollution.[4][5]

Lead is a potent
neurotoxin, and
improper disposal can
Toxicity Lower toxicity of raw High toxicity of lead lead to severe soil and
materials. and sulfuric acid. water contamination.
[5][9] SIB materials
are generally less

hazardous.[8]

Experimental Protocols: Life Cycle Assessment
(LCA)

The quantitative data presented in this guide is primarily derived from Life Cycle Assessments
(LCASs). An LCA is a standardized methodology used to evaluate the environmental impacts of
a product or service throughout its entire life cycle. The key experimental protocols and
methodologies cited in the referenced studies adhere to the principles outlined in ISO 14040
and ISO 14044 standards.[10][11][12]

Goal and Scope Definition

The primary goal of the LCAs reviewed is to compare the environmental performance of
sodium-ion and lead-acid battery chemistries.

e Functional Unit: The most common functional unit used in these studies is the storage of 1
kWh of electrical energy.[6][7][10] This allows for a standardized comparison of different
battery technologies.

o System Boundaries: The analyses typically follow a "cradle-to-grave" or "cradle-to-gate"
approach.
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o Cradle-to-Gate: This includes raw material extraction, material processing, and battery
manufacturing.[6][7][13]

o Cradle-to-Grave: This extends the boundary to include the use phase (operation and
maintenance) and the end-of-life phase (recycling and disposal).[1][10]

Life Cycle Inventory (LCI)

This phase involves the compilation of all inputs (e.g., raw materials, energy, water) and
outputs (e.g., emissions to air, water, and soil, waste generation) for each stage of the battery's
life cycle. The data is collected from various sources, including:

o Primary Data: Data collected directly from manufacturers and recycling facilities.[1]
e Secondary Data: Data from publicly available databases such as Ecoinvent and BatPaC.[13]

 Literature Data: Information from published scientific papers and technical reports.

Life Cycle Impact Assessment (LCIA)

The LCI data is then translated into potential environmental impacts. This is achieved by using
characterization models that link the inventory data to specific environmental impact categories.
Common LCIA methods used in battery assessments include:

o CML: A methodology developed by the Institute of Environmental Sciences at Leiden
University.[14]

o ReCiPe: A method that combines the problem-oriented (midpoint) and damage-oriented
(endpoint) approaches.[14][15]

e IPCC GWP 100a: The 100-year Global Warming Potential factors from the
Intergovernmental Panel on Climate Change.[16][17]

Interpretation

The final phase involves evaluating the results of the LCIA to draw conclusions and make
recommendations. This includes identifying the life cycle stages and processes that contribute
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most significantly to the overall environmental impact ("hotspots") and assessing the sensitivity
of the results to different assumptions and data sources.

Visualizing the Comparison: Workflows and
Relationships

To better illustrate the concepts discussed, the following diagrams have been generated using
the Graphviz (DOT language).

ISO 14040/14044 Framework

1. Goal & Scope Definition
- Functional Unit
- System Boundaries

A
v
2. Life Cycle Inventory
- Data Collection |- 1
- Input/Output Analysis
A
Refinement

3. Life Cycle Impact Assessment
- Classification
- Characterization
i 4
4. Interpretation

- Hotspot Analysis
- Sensitivity Analysis

Click to download full resolution via product page

Standard Life Cycle Assessment (LCA) Workflow.
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Compatrative Lifecycle and Impact Areas of SIB vs. LAB.

Detailed Environmental Impact Analysis
Raw Material Extraction

¢ Sodium-lon Batteries: A significant environmental advantage of SIBs lies in the abundance
and widespread availability of their primary raw material, sodium.[6][7] Sodium can be
extracted from seawater or rock salt, processes that are generally considered to have a
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lower environmental footprint compared to the mining of lithium and other critical minerals.
[11]

o Lead-Acid Batteries: The extraction of lead, the primary component of LABS, is associated
with significant environmental degradation.[4][5] Lead mining can cause soil erosion,
deforestation, and water contamination with heavy metals.[4][5] Furthermore, lead is a toxic
heavy metal, and its extraction poses health risks to workers and surrounding communities.

[5]18]

Manufacturing

o Sodium-lon Batteries: The manufacturing processes for SIBs are still maturing, but they are
anticipated to have a similar or potentially lower energy intensity compared to lithium-ion
batteries.[8] Some studies suggest that SIBs can be manufactured on existing lithium-ion
battery production lines, which could reduce the environmental impact associated with
building new manufacturing infrastructure.[8] The overall carbon footprint of SIB
manufacturing is highly dependent on the energy mix of the production facility.

o Lead-Acid Batteries: The manufacturing of LABs is an energy-intensive process.[4][5] The
smelting of lead and the production of sulfuric acid release significant amounts of
greenhouse gases and other pollutants, such as sulfur dioxide (SO2z), which contributes to
acid rain.[4][5] The process also generates toxic byproducts that require careful management
to prevent environmental contamination.[4][5]

Performance and Operational Impact

o Sodium-lon Batteries: SIBs are still in an earlier stage of commercialization, and their long-
term performance and operational impact are not as well-documented as those of LABs.
However, they are expected to have a good cycle life and efficiency.

o Lead-Acid Batteries: LABs have a shorter lifespan compared to many other battery
technologies, leading to more frequent replacements and consequently, a greater cumulative
environmental impact from manufacturing and disposal.[4] Their round-trip efficiency is also
generally lower than that of newer battery chemistries.

Recycling and Disposal
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o Sodium-lon Batteries: The recycling infrastructure for SIBs is not yet well-established.
However, the materials used in SIBs are generally less hazardous than those in LABs, which
could simplify the recycling process and reduce its environmental impact.[8] The absence of
highly toxic heavy metals is a significant advantage in end-of-life management.

o Lead-Acid Batteries: One of the most significant advantages of LABs is their high
recyclability. In many regions, over 98% of lead-acid batteries are recycled.[8] This well-
established, closed-loop recycling system significantly mitigates the environmental impact of
lead by reducing the need for virgin material extraction.[18] However, informal and
unregulated recycling practices in some parts of the world can lead to significant lead
pollution.[9] The recycling process itself can also be energy-intensive.[7]

Conclusion

Both sodium-ion and lead-acid battery chemistries present a complex landscape of
environmental advantages and disadvantages.

Sodium-ion batteries show significant promise as a more sustainable alternative due to the
abundance and lower toxicity of their raw materials. Their primary challenges lie in the need to
scale up manufacturing and establish an efficient, widespread recycling infrastructure.

Lead-acid batteries, while having a significant environmental impact associated with lead
mining and processing, benefit from a mature and highly effective recycling program that
embodies the principles of a circular economy. However, the inherent toxicity of lead remains a
major concern, particularly in regions with inadequate environmental regulations and recycling
practices.

For researchers and scientists, the choice between these technologies will depend on the
specific application, with careful consideration of the entire life cycle and the potential for future
technological advancements to mitigate the environmental drawbacks of each. As research
continues, prospective life cycle assessments will be crucial in guiding the development of
more sustainable energy storage solutions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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